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Introduction

trans-Hexahydroisobenzofuran-1,3-dione, also known as hexahydrophthalic anhydride

(HHPA), is a versatile chemical intermediate. While not typically used directly as a primary

plasticizer in Polyvinyl Chloride (PVC) formulations, it serves as a crucial building block for the

synthesis of a new generation of non-phthalate plasticizers. These derivative plasticizers, such

as Di(isononyl) cyclohexane-1,2-dicarboxylate (DINCH) and Di(2-ethylhexyl) cyclohexane-1,2-

dicarboxylate (DEHCH), are gaining prominence as safer alternatives to traditional phthalate

plasticizers, which are facing increasing regulatory scrutiny due to health and environmental

concerns.[1][2] This document provides detailed application notes and protocols for

researchers and scientists interested in evaluating plasticizers derived from trans-
hexahydroisobenzofuran-1,3-dione in PVC formulations.

Data Presentation: Performance of HHPA-Derived
Plasticizers in PVC
The following table summarizes the performance characteristics of PVC formulations

plasticized with derivatives of trans-hexahydroisobenzofuran-1,3-dione. For comparison,

data for a traditional phthalate plasticizer, Di(2-ethylhexyl) phthalate (DEHP), is also included. It

is important to note that the performance of a plasticizer can vary depending on the specific

formulation, including the concentration of the plasticizer, the type of PVC resin, and the

presence of other additives.
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Property DINCH DEHCH
DEHP (for
comparison)

Test Standard

Mechanical

Properties

Tensile Strength
Lower than

DEHP
Similar to DEHP

Higher than

DINCH
ASTM D638

Elongation at

Break

Higher than

DEHP
Similar to DEHP

Lower than

DINCH
ASTM D638

Hardness (Shore

A)
Similar to DEHP Similar to DEHP - ASTM D2240

Thermal

Properties

Glass Transition

Temp. (Tg)

Higher than

DEHP
Similar to DEHP

Lower than

DINCH

ASTM D3418

(DSC)

Migration

Resistance

Volatility (Weight

Loss)

Lower than

DEHP

Lower than

DEHP

Higher than

DINCH/DEHCH
ASTM D1203

Extraction in

Solvents

Lower than

DEHP

Lower than

DEHP

Higher than

DINCH/DEHCH
ASTM D1239

Experimental Protocols
Preparation of Plasticized PVC Films
This protocol outlines the procedure for preparing flexible PVC films using a two-roll mill, a

common laboratory method for compounding thermoplastics.

Materials and Equipment:

PVC resin (e.g., K-value 67)

Plasticizer (e.g., DINCH or other HHPA-derivative)
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Thermal stabilizer (e.g., Ca/Zn stearate)

Two-roll mill with heating capabilities

Hydraulic press with heating and cooling platens

Molds for preparing test specimens

Analytical balance

Procedure:

Formulation: Prepare a dry blend of the PVC resin, plasticizer, and thermal stabilizer in the

desired proportions (e.g., 100 parts PVC, 50 parts plasticizer, 2 parts stabilizer by weight).

Milling:

Preheat the two-roll mill to the appropriate temperature (typically 160-170°C for PVC).

Add the dry blend to the nip of the rolls and allow it to melt and form a continuous sheet.

Continuously cut and fold the sheet on the mill for a set period (e.g., 10-15 minutes) to

ensure homogeneous mixing.

Molding:

Remove the compounded PVC sheet from the mill.

Cut the sheet into pieces that fit the dimensions of the mold.

Place the PVC pieces into the preheated mold in the hydraulic press.

Apply a low pressure initially to allow the material to flow and fill the mold cavity.

Increase the pressure to the desired level (e.g., 10 MPa) and maintain for a set time (e.g.,

5-10 minutes) at the molding temperature (e.g., 170-180°C).

Cool the mold under pressure to below the glass transition temperature of the plasticized

PVC.
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Specimen Preparation:

Remove the molded sheet from the press.

Cut test specimens from the sheet according to the dimensions specified in the relevant

ASTM standards for the desired tests (e.g., dumbbell shape for tensile testing).

Evaluation of Plasticizer Performance
The following protocols describe standard methods for evaluating the key performance

indicators of a plasticizer in PVC.

a) Mechanical Properties (ASTM D638 and ASTM D2240)

Tensile Strength and Elongation at Break (ASTM D638):

Condition the dumbbell-shaped specimens at a standard temperature and humidity (e.g.,

23°C and 50% RH) for at least 24 hours.

Use a universal testing machine (tensile tester) to pull the specimens at a constant

crosshead speed until they break.

Record the maximum stress (tensile strength) and the percentage of elongation at the

point of fracture.

Hardness (Shore A) (ASTM D2240):

Use a Shore A durometer to measure the indentation hardness of the plasticized PVC

sheet.

Take multiple readings at different locations on the sheet and calculate the average value.

b) Thermal Properties (ASTM D3418 - DSC)

Glass Transition Temperature (Tg):

Use a Differential Scanning Calorimeter (DSC) to determine the Tg of the plasticized PVC.
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Heat a small sample of the material at a controlled rate (e.g., 10°C/min) and record the

heat flow.

The Tg is identified as a step change in the heat flow curve.

c) Migration Resistance

Volatility (ASTM D1203):

Weigh a specimen of the plasticized PVC accurately.

Place the specimen in an oven at a specified temperature (e.g., 70°C) for a set period

(e.g., 24 hours).

After the specified time, remove the specimen, allow it to cool to room temperature in a

desiccator, and reweigh it.

The weight loss is calculated as a percentage of the initial weight and represents the loss

of volatile components, primarily the plasticizer.

Solvent Extraction (ASTM D1239):

Weigh a specimen of the plasticized PVC.

Immerse the specimen in a specified solvent (e.g., hexane, ethanol, or a food simulant) at

a controlled temperature for a set duration.

Remove the specimen, gently wipe off the excess solvent, and dry it in an oven to a

constant weight.

The weight loss represents the amount of plasticizer extracted by the solvent.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor
Synthesis

Resulting Plasticizers Application in PVC

Modified PVC Properties

trans-Hexahydroisobenzofuran-1,3-dione
(HHPA)

Esterification with Alcohols
(e.g., Isononanol, 2-Ethylhexanol)

Reacts with

DINCH

DEHCH

PVC Formulation
Added to

Added to

Increased Flexibility

Reduced Brittleness

Lower Tg

Improved Migration Resistance

Click to download full resolution via product page

Caption: Logical relationship from precursor to modified PVC properties.
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Caption: Experimental workflow for evaluating PVC plasticizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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